16-[[(2R,3S,4S,5R)-5-(4-Amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxyhexadecanoic acid
16-[[(2R,3S,4S,5R)-5-(4-Amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxyhexadecanoic acid
Brand Name:
Vulcanchem
CAS No.:
128864-45-9
VCID:
VC0154000
InChI:
InChI=1S/C25H44N3O10P/c26-20-15-16-28(25(33)27-20)24-23(32)22(31)19(38-24)18-37-39(34,35)36-17-13-11-9-7-5-3-1-2-4-6-8-10-12-14-21(29)30/h15-16,19,22-24,31-32H,1-14,17-18H2,(H,29,30)(H,34,35)(H2,26,27,33)/t19-,22-,23+,24-/m1/s1
SMILES:
C1=CN(C(=O)N=C1N)C2C(C(C(O2)COP(=O)(O)OCCCCCCCCCCCCCCCC(=O)O)O)O
Molecular Formula:
C25H44N3O10P
Molecular Weight:
577.6 g/mol
16-[[(2R,3S,4S,5R)-5-(4-Amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxyhexadecanoic acid
CAS No.: 128864-45-9
Main Products
VCID: VC0154000
Molecular Formula: C25H44N3O10P
Molecular Weight: 577.6 g/mol
CAS No. | 128864-45-9 |
---|---|
Product Name | 16-[[(2R,3S,4S,5R)-5-(4-Amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxyhexadecanoic acid |
Molecular Formula | C25H44N3O10P |
Molecular Weight | 577.6 g/mol |
IUPAC Name | 16-[[(2R,3S,4S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxyhexadecanoic acid |
Standard InChI | InChI=1S/C25H44N3O10P/c26-20-15-16-28(25(33)27-20)24-23(32)22(31)19(38-24)18-37-39(34,35)36-17-13-11-9-7-5-3-1-2-4-6-8-10-12-14-21(29)30/h15-16,19,22-24,31-32H,1-14,17-18H2,(H,29,30)(H,34,35)(H2,26,27,33)/t19-,22-,23+,24-/m1/s1 |
Standard InChIKey | AYHYONJCFYEXBP-OUJCMCIWSA-N |
Isomeric SMILES | C1=CN(C(=O)N=C1N)[C@H]2[C@H]([C@@H]([C@H](O2)COP(=O)(O)OCCCCCCCCCCCCCCCC(=O)O)O)O |
SMILES | C1=CN(C(=O)N=C1N)C2C(C(C(O2)COP(=O)(O)OCCCCCCCCCCCCCCCC(=O)O)O)O |
Canonical SMILES | C1=CN(C(=O)N=C1N)C2C(C(C(O2)COP(=O)(O)OCCCCCCCCCCCCCCCC(=O)O)O)O |
Synonyms | PCA 16 PCA-16 PCA16 |
PubChem Compound | 131037 |
Last Modified | Nov 11 2021 |
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